3-(dimethylamino)-N-(2-(3-fluorophenyl)-2-methoxyethyl)benzamide
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Description
3-(dimethylamino)-N-(2-(3-fluorophenyl)-2-methoxyethyl)benzamide is a useful research compound. Its molecular formula is C18H21FN2O2 and its molecular weight is 316.376. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Activity
Research has indicated that derivatives of benzamide, including those similar in structure to 3-(dimethylamino)-N-(2-(3-fluorophenyl)-2-methoxyethyl)benzamide, have shown promising pharmacological activities. For instance, novel benzamide derivatives have been synthesized and examined for their gastrointestinal prokinetic and antiemetic activities, with some compounds being highlighted as new types of gastrointestinal prokinetic agents (Sakaguchi et al., 1992). This suggests a potential application in treating gastrointestinal motility disorders.
Molecular Imaging
Derivatives of benzamide have been explored for their utility in molecular imaging, particularly in positron emission tomography (PET) radiotracers for the glycine transporter GlyT-2, indicating potential applications in neurological research and diagnostics (Tian et al., 2006). Another study developed a PET imaging probe, [18F]DMPY2, for the diagnosis of melanoma, demonstrating strong potential for early-stage detection of primary and metastatic melanoma using PET imaging (Pyo et al., 2020).
Chemical Synthesis
The compound and its derivatives have been used in chemical synthesis for creating novel compounds with potential applications in materials science and chemical biology. For example, electrophilic cyclization techniques involving similar benzamide derivatives have been employed to yield compounds with high yields, demonstrating the versatility of these compounds in synthetic organic chemistry (Valle et al., 2005).
Properties
IUPAC Name |
3-(dimethylamino)-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN2O2/c1-21(2)16-9-5-7-14(11-16)18(22)20-12-17(23-3)13-6-4-8-15(19)10-13/h4-11,17H,12H2,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFAQUELQRJBRBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)C(=O)NCC(C2=CC(=CC=C2)F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.